2-(diethylamino)ethyl 4-[3-[(5E)-5-[(4-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoylamino]benzoate

• IUPAC Name: 2-(diethylamino)ethyl 4-[3-[(5E)-5-[(4-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoylamino]benzoate
• InChI: InChI=1S/C26H28FN3O4S2/c1-3-29(4-2)15-16-34-25(33)19-7-11-21(12-8-19)28-23(31)13-14-30-24(32)22(36-26(30)35)17-18-5-9-20(27)10-6-18/h5-12,17H,3-4,13-16H2,1-2H3,(H,28,31)/b22-17+
• InChI Key: PPNMTUTWKOTQHT-OQKWZONESA-N
• Canonical SMILES: CCN(CC)CCOC(=O)C1=CC=C(C=C1)NC(=O)CCN2C(=O)C(=CC3=CC=C(C=C3)F)SC2=S
• Isomeric SMILES: CCN(CC)CCOC(=O)C1=CC=C(C=C1)NC(=O)CCN2C(=O)/C(=C\C3=CC=C(C=C3)F)/SC2=S
• Molecular Formula: C26H28FN3O4S2
• Molecular Weight: 529.7 g/mol

Description

2-(diethylamino)ethyl 4-[3-[(5E)-5-[(4-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoylamino]benzoate is a complex organic compound that features a variety of functional groups, including a thiazolidinone ring, a fluorophenyl group, and a benzoate ester

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(diethylamino)ethyl 4-[3-[(5E)-5-[(4-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoylamino]benzoate typically involves multiple steps:

Formation of the Thiazolidinone Ring: The thiazolidinone ring can be synthesized by reacting a suitable thioamide with an α-haloketone under basic conditions.

Introduction of the Fluorophenyl Group: The fluorophenyl group is introduced via a Wittig reaction, where a phosphonium ylide reacts with the thiazolidinone intermediate to form the desired fluorophenylmethylidene derivative.

Coupling with Benzoate Ester: The final step involves coupling the fluorophenylmethylidene thiazolidinone with 2-(diethylamino)ethyl 4-aminobenzoate under peptide coupling conditions, typically using reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).

Industrial Production Methods

Industrial production of this compound would likely follow a similar synthetic route but on a larger scale. Optimization of reaction conditions, such as temperature, solvent choice, and purification methods, would be essential to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom in the thiazolidinone ring, forming sulfoxides or sulfones.

Reduction: Reduction reactions can target the carbonyl groups, converting them to alcohols.

Substitution: The aromatic rings can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typical reducing agents.

Substitution: Electrophilic reagents like nitric acid (HNO3) for nitration or bromine (Br2) for halogenation.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Alcohol derivatives.

Substitution: Nitro or halogenated derivatives.

Scientific Research Applications

2-(diethylamino)ethyl 4-[3-[(5E)-5-[(4-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoylamino]benzoate has several applications in scientific research:

Medicinal Chemistry: It is studied for its potential as an anti-inflammatory or anticancer agent due to its unique structural features.

Biological Studies: The compound can be used to investigate the interactions with various biological targets, such as enzymes or receptors.

Industrial Applications: It may serve as a precursor for the synthesis of more complex molecules or as a functional material in organic electronics.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. The thiazolidinone ring and the fluorophenyl group are crucial for binding to enzymes or receptors, potentially inhibiting their activity. The exact pathways and targets can vary depending on the specific application, but common targets include kinases and other regulatory proteins involved in cell signaling.

Comparison with Similar Compounds

Similar Compounds

• 2-(diethylamino)ethyl 4-[3-[(5E)-5-[(4-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoylamino]benzoate
• 2-(diethylamino)ethyl 4-[3-[(5E)-5-[(4-bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoylamino]benzoate

Uniqueness

The presence of the fluorophenyl group in 2-(diethylamino)ethyl 4-[3-[(5E)-5-[(4-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoylamino]benzoate imparts unique electronic properties, potentially enhancing its binding affinity and specificity for certain biological targets compared to its chloro or bromo analogs.